Cas no 933720-78-6 (5,6-Dimethylpyrimidine-4-carbaldehyde)

• Product Name: 5,6-Dimethylpyrimidine-4-carbaldehyde
• CAS No: 933720-78-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 5844028
• PubChem ID: 83478930
• Update Time: 2025-05-23

5,6-Dimethylpyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-6495596
• 5,6-dimethylpyrimidine-4-carbaldehyde
• 933720-78-6
• 5,6-Dimethylpyrimidine-4-carbaldehyde

• Inchi： 1S/C7H8N2O/c1-5-6(2)8-4-9-7(5)3-10/h3-4H,1-2H3
• InChI Key： QGWBXSXROIUNTA-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)C(C)=NC=N1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.8Ų

Additional information on 5,6-Dimethylpyrimidine-4-carbaldehyde

Comprehensive Overview of 5,6-Dimethylpyrimidine-4-carbaldehyde (CAS No. 933720-78-6)

5,6-Dimethylpyrimidine-4-carbaldehyde (CAS No. 933720-78-6) is a specialized organic compound belonging to the pyrimidine family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a pyrimidine core substituted with two methyl groups at positions 5 and 6, along with a formyl group at position 4. Its unique structure makes it a valuable intermediate in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and material science.

The growing demand for pyrimidine derivatives in medicinal chemistry has propelled interest in 5,6-Dimethylpyrimidine-4-carbaldehyde. Researchers are particularly intrigued by its potential applications in designing kinase inhibitors and antiviral agents, topics frequently searched in academic and industrial databases. The compound's aldehyde functionality allows for further derivatization, enabling the creation of diverse molecular architectures with tailored biological activities.

In recent years, the rise of AI-driven drug discovery has highlighted the importance of high-value intermediates like 5,6-Dimethylpyrimidine-4-carbaldehyde. Computational models often identify pyrimidine scaffolds as privileged structures due to their ability to interact with biological targets. This aligns with trending searches such as "pyrimidine-based drug design" and "small molecule synthesis," reflecting the compound's relevance in modern research.

From a synthetic perspective, 5,6-Dimethylpyrimidine-4-carbaldehyde is typically prepared via Vilsmeier-Haack formylation of the corresponding pyrimidine precursor. This method is favored for its efficiency and scalability, addressing common queries like "how to synthesize pyrimidine aldehydes." The compound's stability under ambient conditions further enhances its utility in laboratory settings.

Beyond pharmaceuticals, 5,6-Dimethylpyrimidine-4-carbaldehyde finds applications in material science, particularly in the development of organic semiconductors and coordination polymers. Its conjugated system and electron-deficient nature make it a candidate for constructing π-conjugated materials, a hot topic in renewable energy research. Searches for "pyrimidine in optoelectronics" underscore this intersection of chemistry and technology.

Quality control of 5,6-Dimethylpyrimidine-4-carbaldehyde is critical, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring purity. These methods respond to frequent industry questions about "characterization of heterocyclic aldehydes." Suppliers often provide detailed certificates of analysis to meet regulatory standards for research-grade chemicals.

The environmental profile of 5,6-Dimethylpyrimidine-4-carbaldehyde is another area of interest, coinciding with searches for "green chemistry in heterocycle synthesis." Recent studies explore catalytic methods to reduce waste generation during its production, aligning with global sustainability goals in chemical manufacturing.

In summary, 5,6-Dimethylpyrimidine-4-carbaldehyde (CAS No. 933720-78-6) represents a versatile building block with multidisciplinary applications. Its prominence in drug discovery, material innovation, and methodological advancements ensures continued relevance in scientific literature and industrial practice. As research evolves, this compound will likely remain at the forefront of heterocyclic chemistry discussions.